Cas no 161168-87-2 (D-Idonic Acid-1,4-lactone)

• Product Name: D-Idonic Acid-1,4-lactone
• CAS No: 161168-87-2
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 2950545
• PubChem ID: 439405
• Update Time: 2025-10-23

D-Idonic Acid-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• D-Idono-1,4-lactone
• D-Idono-gamma-lactone
• D-Idonic acid-1,4-lactone
• D-Idonic acid gamma-lactone
• (3S,4S,5R)-5-(1,2-dihydroxyethyl)-3,4-dihydroxyoxolan-2-one
• D-Idonic Acid-1,4-lactone

• Inchi： 1S/C6H10O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-5,7-10H,1H2/t2?,3-,4-,5+/m0/s1
• InChI Key： SXZYCXMUPBBULW-VRUJNKQUSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]1C(CO)O)O)O)=O

Computed Properties

• Exact Mass: 178.04773803g/mol
• Monoisotopic Mass: 178.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.766±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 174 ºC
• Solubility: Soluble (999 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on D-Idonic Acid-1,4-lactone

Recent Advances in the Study of D-Idonic Acid-1,4-lactone (CAS: 161168-87-2) in Chemical Biology and Pharmaceutical Research

D-Idonic Acid-1,4-lactone (CAS: 161168-87-2) is a significant compound in the field of chemical biology and pharmaceutical research, known for its potential applications in drug development and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, shedding light on its role as a versatile intermediate in the production of bioactive molecules. This research brief aims to summarize the latest findings related to D-Idonic Acid-1,4-lactone, highlighting its relevance in modern pharmaceutical science.

One of the key areas of investigation involves the enzymatic and chemical synthesis of D-Idonic Acid-1,4-lactone. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, which is critical for its application in drug formulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of immobilized enzymes to achieve a 90% yield of D-Idonic Acid-1,4-lactone under mild reaction conditions, significantly reducing production costs and environmental impact.

In addition to its synthetic pathways, the biological activities of D-Idonic Acid-1,4-lactone have garnered considerable attention. Recent in vitro and in vivo studies suggest that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that D-Idonic Acid-1,4-lactone effectively inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting potential use in treating chronic inflammatory diseases.

Furthermore, the structural versatility of D-Idonic Acid-1,4-lactone has enabled its incorporation into various drug delivery systems. Nanoparticle-based formulations incorporating this compound have shown improved bioavailability and targeted delivery in preclinical models. A recent study highlighted in Advanced Drug Delivery Reviews (2024) detailed the development of a D-Idonic Acid-1,4-lactone-conjugated polymer for sustained release of anticancer agents, demonstrating enhanced efficacy and reduced side effects in animal models.

Despite these advancements, challenges remain in the large-scale production and clinical translation of D-Idonic Acid-1,4-lactone-based therapies. Regulatory hurdles and the need for comprehensive toxicity studies are critical areas requiring further investigation. However, the growing body of research underscores the compound's potential as a cornerstone in next-generation pharmaceutical development.

In conclusion, D-Idonic Acid-1,4-lactone (CAS: 161168-87-2) continues to be a focal point in chemical biology and pharmaceutical research. Its unique properties and diverse applications highlight its importance in the development of novel therapeutics. Future studies should focus on optimizing synthesis methods, expanding its therapeutic potential, and addressing translational challenges to fully realize its benefits in clinical settings.